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Compound of Interest

Compound Name: Poldine

Cat. No.: B1197959 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Poldine methylsulfate (CAS 545-80-2) is a synthetic quaternary ammonium compound that

functions as a muscarinic acetylcholine receptor antagonist.[1] It is utilized in research for its

anticholinergic properties, primarily to study its effects on gastric acid secretion and smooth

muscle activity.[1] Accurate and consistent preparation of a stock solution is the first critical step

for any in vitro or in vivo experiment to ensure reproducible results.

These application notes provide a comprehensive protocol for the preparation, storage, and

handling of a Poldine methylsulfate stock solution.

Chemical and Physical Properties
A summary of the key quantitative data for Poldine methylsulfate is presented below.
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Property Value Reference(s)

CAS Number 545-80-2 [2]

Molecular Formula C₂₂H₂₉NO₇S [2]

Molecular Weight 451.53 g/mol [2]

Appearance Solid powder [2]

Purity
>98% (batch-specific, refer to

Certificate of Analysis)
[2]

Solubility

Data not consistently available.

Empirical testing is

recommended. Start with

aqueous buffers (e.g., sterile

water, PBS) or DMSO.

[2]

Solid Storage

Short-term (days to weeks): 0-

4°C, dry and dark. Long-term

(months to years): -20°C, dry

and dark.

[2]

Stock Solution Storage

Short-term (days to weeks): 0-

4°C. Long-term (months):

-20°C.

[2]

Health and Safety Information
Poldine methylsulfate is a pharmacologically active substance that requires careful handling.

Hazard Statements: Harmful if swallowed. May cause an allergic skin reaction. May cause

damage to organs through prolonged or repeated exposure.

Precautionary Measures:

Always consult the Safety Data Sheet (SDS) provided by the supplier before handling.

Work in a well-ventilated area, preferably a chemical fume hood.
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Wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety

glasses, and chemical-resistant gloves.

Avoid inhalation of the powder by minimizing dust generation. Do not weigh directly on an

open bench.

Avoid direct contact with skin and eyes.

Wash hands thoroughly after handling.

Experimental Protocol: Stock Solution Preparation
This protocol outlines the steps to prepare a 10 mM stock solution of Poldine methylsulfate.

The chosen solvent should be based on empirical testing or information from the supplier, as

public data is limited.

4.1 Materials and Equipment

Poldine methylsulfate powder

Analytical balance

Weigh paper or weigh boat

Spatula

Appropriate solvent (e.g., sterile DMSO, sterile water, or sterile PBS)

Calibrated micropipettes and sterile tips

Vortex mixer

Sonicator (optional, for aiding dissolution)

Sterile microcentrifuge tubes or cryovials for aliquoting

PPE (lab coat, gloves, safety glasses)

4.2 Calculation of Mass
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To prepare a stock solution of a specific molarity, use the following formula:

Mass (mg) = [Desired Concentration (mM)] x [Final Volume (mL)] x [Molecular Weight ( g/mol )]

Example for 1 mL of a 10 mM stock solution: Mass (mg) = 10 mM x 1 mL x 451.53 g/mol =

4.5153 mg

4.3 Step-by-Step Procedure

Preparation: Don appropriate PPE and prepare a clean workspace in a chemical fume hood.

Weighing: Tare a sterile microcentrifuge tube on the analytical balance. Carefully weigh the

calculated mass (e.g., 4.52 mg) of Poldine methylsulfate powder directly into the tube.

Solubilization: Add the desired volume of the chosen solvent (e.g., 1 mL for a 10 mM

solution) to the tube containing the powder.

Dissolution: Close the tube tightly and vortex thoroughly for 1-2 minutes until the solid is

completely dissolved. If the compound does not dissolve readily, brief sonication in a water

bath may be applied. Visually inspect the solution against a light source to ensure no

particulates are present.

Sterilization (Optional): If the stock solution is intended for use in sterile cell culture, and a

non-sterile solvent was used, it may be filtered through a 0.22 µm syringe filter. Ensure the

filter material is compatible with the chosen solvent.

Aliquoting: To avoid repeated freeze-thaw cycles, dispense the stock solution into smaller,

single-use aliquots in sterile cryovials or microcentrifuge tubes.

Storage: Label the aliquots clearly with the compound name, concentration, date, and

solvent. Store the aliquots as recommended: at -20°C for long-term storage or 0-4°C for

short-term use.[2]

Visualizations
5.1 Experimental Workflow Diagram
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Caption: Workflow for Poldine Methylsulfate Stock Solution Preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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